Cas no 1804461-93-5 (Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate
• CAS No: 1804461-93-5
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4863803
• Update Time: 2025-06-11

Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-3-17-10(15)6-4-5(9(12)13)7(16-2)8(11)14-6/h4,9H,3H2,1-2H3
• InChI Key： PWCJIJLQQDBMNF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(C(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate

Research Brief on Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS: 1804461-93-5)

Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate (CAS: 1804461-93-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutics and chemical probes. This research brief synthesizes the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial impact.

The compound's structural features, including the difluoromethyl and bromo substituents, make it a versatile building block for medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based kinase inhibitors, which show promise in targeting cancer pathways. Researchers utilized this intermediate to introduce critical fluorinated motifs, enhancing the metabolic stability and binding affinity of the final drug candidates.

In addition to its pharmaceutical applications, Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate has been employed in agrochemical research. A recent patent (WO2023056789) describes its use in the development of next-generation herbicides, leveraging the difluoromethyl group's ability to modulate plant enzyme activity. The compound's reactivity under palladium-catalyzed cross-coupling conditions has been particularly valuable for creating diverse chemical libraries.

From a synthetic chemistry perspective, advancements in the large-scale production of this intermediate have been reported. A 2024 Organic Process Research & Development article detailed an optimized, cost-effective route with improved yield (82%) and purity (>99%), addressing previous challenges in bromination and esterification steps. This progress is critical for meeting the growing demand in both pharmaceutical and agricultural sectors.

Ongoing research is exploring the compound's potential in radiopharmaceuticals, where its bromo moiety serves as a handle for isotopic labeling. Preliminary results presented at the 2024 American Chemical Society meeting suggest promising applications in PET tracer development, particularly for imaging neurological targets. The difluoromethyl group's unique properties may contribute to improved blood-brain barrier penetration.

In conclusion, Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-carboxylate continues to emerge as a valuable chemical entity with multifaceted applications. Its role in drug discovery and agrochemical innovation is expected to expand, particularly as synthetic methodologies advance and new biological targets are identified. Future research directions may focus on developing greener synthetic routes and exploring its incorporation into more complex molecular architectures.